

Nepicastat Hydrochloride: A Technical Guide for Drug Development Professionals

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Nepicastat Hydrochloride*

CAS No.: *177645-08-8*

Cat. No.: *B1250787*

[Get Quote](#)

Introduction

Nepicastat Hydrochloride is a potent, selective, and orally bioavailable inhibitor of the enzyme dopamine β -hydroxylase (DBH).[1] DBH is a critical enzyme in the catecholamine biosynthesis pathway, responsible for the conversion of dopamine to norepinephrine.[2][3] By inhibiting this enzyme, Nepicastat effectively modulates the levels of these key neurotransmitters, leading to a decrease in norepinephrine and a corresponding increase in dopamine in both central and peripheral tissues.[2][4][5] This unique mechanism of action has positioned Nepicastat as a compound of interest for various therapeutic applications, including the management of cardiovascular disorders like hypertension and congestive heart failure, as well as for the treatment of substance use disorders, particularly cocaine dependence, and post-traumatic stress disorder (PTSD).[6][7][8] This technical guide provides an in-depth overview of **Nepicastat Hydrochloride**, covering its chemical properties, mechanism of action, relevant experimental protocols, and a summary of its biological effects.

Physicochemical Properties

Nepicastat Hydrochloride is the hydrochloride salt of Nepicastat. The compound is also known by its developmental code names SYN-117 and RS-25560-197.[8]

Property	Value	Reference
CAS Number	170151-24-3	[1]
Molecular Formula	C ₁₄ H ₁₅ F ₂ N ₃ S · HCl	[1]
Molecular Weight	331.81 g/mol	[1][9]
IUPAC Name	5-(Aminomethyl)-1-[(2S)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-yl]-1,3-dihydro-2H-imidazole-2-thione hydrochloride	[8]
SMILES	<chem>S=C(NC=C3CN)N3[C@H]2CC</chem> <chem>C1=C(F)C=C(F)C=C1C2.Cl</chem>	[1]
Appearance	Crystalline solid	
Solubility	Soluble in DMSO (33.18 mg/mL)	[1]
Storage	Store at -20°C	[1]

Molecular Structure

The image you are requesting does not exist or is no longer available.

imgur.com

Caption: Chemical structure of Nepicastat.


Pharmacology and Mechanism of Action

Nepicastat is a highly potent and selective inhibitor of dopamine β -hydroxylase. It exhibits concentration-dependent inhibition of both bovine and human DBH, with an IC_{50} value of approximately 9 nM for the human enzyme.[10] This inhibition is highly selective, with negligible affinity for at least twelve other enzymes and thirteen neurotransmitter receptors at concentrations exceeding 10 μ M.

The primary pharmacological effect of Nepicastat stems from its ability to alter the balance of catecholamines. By blocking the conversion of dopamine to norepinephrine, Nepicastat administration leads to a dose-dependent decrease in norepinephrine levels and a concurrent increase in dopamine levels in various tissues, including the mesenteric artery, left ventricle, and cerebral cortex, as demonstrated in spontaneously hypertensive rats and beagle dogs.

Signaling Pathway

The mechanism of action of Nepicastat directly impacts the catecholamine biosynthesis pathway.



[Click to download full resolution via product page](#)

Caption: Mechanism of action of **Nepicastat Hydrochloride**.

Experimental Protocols

Dopamine β -Hydroxylase (DBH) Inhibition Assay

This protocol describes a method for determining the in vitro inhibitory activity of Nepicastat on DBH, adapted from methodologies that measure the enzymatic conversion of a substrate to its hydroxylated product.[4][11][12]

Principle: The assay measures the activity of DBH by quantifying the enzymatic hydroxylation of a substrate, such as tyramine, to its product, octopamine. The amount of octopamine produced is then determined by a sensitive analytical method like High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC).

Materials:

- Purified dopamine β -hydroxylase (bovine or human recombinant)
- **Nepicastat Hydrochloride**
- Tyramine (substrate)
- Ascorbic acid (cofactor)
- Catalase
- Fumarate
- Pargyline
- Sodium phosphate buffer
- Perchloric acid (for reaction termination)
- UHPLC-PDA (Photo Diode Array) system
- Solid Phase Extraction (SPE) cartridges

Procedure:

- **Preparation of Reagents:** Prepare stock solutions of Nepicastat, tyramine, and other reagents in appropriate solvents and buffers.
- **Reaction Mixture Preparation:** In a microcentrifuge tube, prepare the reaction mixture containing sodium phosphate buffer, ascorbic acid, catalase, fumarate, and pargyline.

- Pre-incubation: Add varying concentrations of **Nepicastat Hydrochloride** or vehicle control to the reaction mixtures and pre-incubate for a specified time at 37°C.
- Enzyme Addition: Add the purified DBH enzyme to the reaction mixtures.
- Initiation of Reaction: Start the enzymatic reaction by adding the substrate, tyramine.
- Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 20-30 minutes).
- Termination of Reaction: Stop the reaction by adding a solution of perchloric acid.
- Sample Preparation: Centrifuge the terminated reaction mixture to pellet precipitated proteins. Collect the supernatant for analysis. For enhanced purity, a Solid Phase Extraction (SPE) step can be employed to separate octopamine and tyramine from other reaction components.[12]
- Quantification by UHPLC-PDA: Analyze the samples using a UHPLC-PDA system to separate and quantify the amount of octopamine formed.
- Data Analysis: Calculate the percentage of DBH inhibition for each concentration of Nepicastat compared to the vehicle control. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vivo Formulation for Animal Studies

For oral administration in animal models, **Nepicastat Hydrochloride** can be formulated as a suspension. A common method involves the use of carboxymethylcellulose sodium (CMC-Na) as a suspending agent.[9]

Procedure:

- Weigh the required amount of **Nepicastat Hydrochloride** powder.
- Prepare a solution of 0.5% to 1% CMC-Na in sterile water.
- Gradually add the **Nepicastat Hydrochloride** powder to the CMC-Na solution while continuously stirring or vortexing.

- Continue mixing until a homogenous suspension is obtained. For example, to prepare a 5 mg/mL suspension, add 5 mg of **Nepicastat Hydrochloride** to 1 mL of the CMC-Na solution.
[9]

For intravenous administration, a clear solution can be prepared using a co-solvent system. For instance, a stock solution in DMSO can be diluted with PEG300, Tween-80, and saline to achieve the desired final concentration.[2]

Biological Effects and Therapeutic Potential

Cardiovascular Effects

Nepicastat has been extensively studied for its effects on the cardiovascular system. In spontaneously hypertensive rats (SHRs), oral administration of Nepicastat produced a dose-dependent decrease in mean arterial blood pressure without causing reflex tachycardia.[13] In a canine model of chronic heart failure, low-dose Nepicastat prevented the progression of left ventricular dysfunction and remodeling.[9][14] These effects are attributed to the reduction of sympathetic drive to cardiovascular tissues by decreasing norepinephrine levels.[13]

Effects on Cocaine-Seeking Behavior

Nepicastat has shown significant promise as a pharmacotherapy for cocaine use disorder. Preclinical studies in rats have demonstrated that Nepicastat can reduce the reinforcing properties of cocaine and attenuate relapse-like behavior triggered by cocaine itself, associated cues, and stressors.[15] In a clinical study involving individuals with cocaine use disorder, Nepicastat was found to be well-tolerated when co-administered with cocaine and reduced some of the positive subjective effects of cocaine.[11] The proposed mechanism for this effect involves the modulation of dopamine and norepinephrine levels in key brain regions associated with reward and addiction, such as the medial prefrontal cortex and the nucleus accumbens.[4][14]

Potential in PTSD Treatment

The role of norepinephrine in the consolidation and recall of traumatic memories has led to the investigation of Nepicastat for the treatment of PTSD.[10] By reducing norepinephrine synthesis, Nepicastat may help to dampen the emotional and physiological responses associated with traumatic memories. Animal studies have suggested that Nepicastat treatment

can be effective in reducing PTSD-like symptoms.[10] However, a Phase 2 clinical trial did not find Nepicastat to be effective in relieving PTSD symptoms compared to a placebo.[8]

Analytical Methodology

The quantification of Nepicastat in biological matrices is essential for pharmacokinetic and clinical studies. A validated liquid chromatography-tandem mass spectrometry (LC/MS/MS) method has been used to determine Nepicastat plasma concentrations in human studies.[11] This method offers high sensitivity and selectivity, with a linear quantitation range of 0.5–500 ng/mL.[11]

Quantitative Data Summary

Parameter	Species	Value	Reference
IC ₅₀ (Dopamine β-hydroxylase)	Human	9.0 ± 0.8 nM	[12]
IC ₅₀ (Dopamine β-hydroxylase)	Bovine	8.5 ± 0.8 nM	[12]
Oral Dose (Rat)	3, 10, 30, 100 mg/kg	[12]	
Oral Dose (Dog)	0.05, 0.5, 1.5, 5 mg/kg	[12]	
Oral Dose (Human)	80, 160 mg	[11]	

Conclusion

Nepicastat Hydrochloride is a well-characterized, potent, and selective inhibitor of dopamine β-hydroxylase with a clear mechanism of action that leads to significant modulation of catecholamine levels. Its demonstrated effects in preclinical and clinical studies highlight its potential as a therapeutic agent for cardiovascular diseases and substance use disorders. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working with this promising compound. Further research is warranted to fully elucidate its therapeutic efficacy and to explore its potential in other neurological and psychiatric conditions where catecholamine dysregulation is implicated.

References

- Nepicastat, a dopamine-beta-hydroxylase inhibitor decreases blood pressure and induces the infiltration of macrophages and B cel - bioRxiv. (2023-07-29). Available at: [\[Link\]](#)
- The dopamine β -hydroxylase inhibitor, nepicastat, suppresses chocolate self-administration and reinstatement of chocolate seeking in rats - PubMed. Available at: [\[Link\]](#)
- Effects of Dopamine β -Hydroxylase Inhibition With Nepicastat on the Progression of Left Ventricular Dysfunction and Remodeling in Dogs With Chronic Heart Failure | Circulation. Available at: [\[Link\]](#)
- Evaluation of the dopamine β -hydroxylase (D β H) inhibitor nepicastat in participants who meet criteria for cocaine use disorder - PMC - PubMed Central. Available at: [\[Link\]](#)
- Cardiovascular effects of nepicastat (RS-25560-197), a novel dopamine beta-hydroxylase inhibitor - PubMed. Available at: [\[Link\]](#)
- The dopamine beta-hydroxylase inhibitor nepicastat increases dopamine release and potentiates psychostimulant-induced dopamine release in the prefrontal cortex - PubMed. Available at: [\[Link\]](#)
- Exploring Nepicastat Activity: Beyond D β H - MDPI. Available at: [\[Link\]](#)
- Catecholamine modulatory effects of nepicastat (RS-25560-197), a novel, potent and selective inhibitor of dopamine-beta-hydroxylase - PubMed. Available at: [\[Link\]](#)
- Treatment With Nepicastat Decreases Contextual Traumatic Memories Persistence in Post-traumatic Stress Disorder - Frontiers. Available at: [\[Link\]](#)
- Study Details | NCT01704196 | A Multi-Center Trial of Nepicastat for Cocaine Dependence. ClinicalTrials.gov. Available at: [\[Link\]](#)
- Acute Inhibition of Dopamine β -Hydroxylase Attenuates Behavioral Responses to Pups in Adult Virgin California Mice (Peromyscus - eScholarship.org. Available at: [\[Link\]](#)
- Treatment for cocaine addiction targets relapse | Emory University. (2013-01-14). Available at: [\[Link\]](#)

- Tyrosine Hydroxylase and Regulation of Dopamine Synthesis - PMC - PubMed Central. Available at: [\[Link\]](#)
- The Selective Dopamine β -Hydroxylase Inhibitor Nepicastat Attenuates Multiple Aspects of Cocaine-Seeking Behavior - PMC - PubMed Central. Available at: [\[Link\]](#)
- Nepicastat - Wikipedia. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Study 30 - Phase 2: Double-Blind, Placebo-Controlled, Parallel-Group, Multi-Center Trial of Nepicastat for Cocaine Dependence - NIDA Center for Genetic Studies [\[nidagenetics.org\]](http://nidagenetics.org)
- 2. Evaluation of the dopamine β -hydroxylase (D β H) inhibitor nepicastat in participants who meet criteria for cocaine use disorder - PMC [\[pmc.ncbi.nlm.nih.gov\]](http://pmc.ncbi.nlm.nih.gov)
- 3. Tyrosine Hydroxylase and Regulation of Dopamine Synthesis - PMC [\[pmc.ncbi.nlm.nih.gov\]](http://pmc.ncbi.nlm.nih.gov)
- 4. Effects of nepicastat upon dopamine- β -hydroxylase activity and dopamine and norepinephrine levels in the rat left ventricle, kidney, and adrenal gland - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](http://pubmed.ncbi.nlm.nih.gov)
- 5. escholarship.org [\[escholarship.org\]](http://escholarship.org)
- 6. Cardiovascular effects of nepicastat (RS-25560-197), a novel dopamine beta-hydroxylase inhibitor - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](http://pubmed.ncbi.nlm.nih.gov)
- 7. Treatment for cocaine addiction targets relapse [\[news.emory.edu\]](http://news.emory.edu)
- 8. researchgate.net [\[researchgate.net\]](http://researchgate.net)
- 9. researchgate.net [\[researchgate.net\]](http://researchgate.net)
- 10. medchemexpress.com [\[medchemexpress.com\]](http://medchemexpress.com)
- 11. ahajournals.org [\[ahajournals.org\]](http://ahajournals.org)

- [12. Determination of Dopamine- \$\beta\$ -hydroxylase Activity in Human Serum Using UHPLC-PDA Detection - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [14. The dopamine beta-hydroxylase inhibitor nepicastat increases dopamine release and potentiates psychostimulant-induced dopamine release in the prefrontal cortex - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Synthesis of 3-substituted-5-\(4-carb oxycyclohexylmethyl\) - tetrahydro-2H-1,3,5-thiadiazine-2-thione derivatives as antifibrinolytic and antimicrobial agents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Nepicastat Hydrochloride: A Technical Guide for Drug Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1250787/docs#nepicastat-hydrochloride-a-technical-guide-for-drug-development-professionals\]](https://www.benchchem.com/product/b1250787/docs#nepicastat-hydrochloride-a-technical-guide-for-drug-development-professionals)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check